molecular formula C17H26N2O B248136 3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide

3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide

Cat. No. B248136
M. Wt: 274.4 g/mol
InChI Key: XOHVACMUFUTTHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide, also known as DMPA, is a chemical compound that has gained interest in scientific research due to its potential applications in the field of medicine. This compound is a derivative of the opioid receptor antagonist, naltrexone, and has been shown to have unique properties that make it a promising candidate for further study. In

Mechanism of Action

3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide works by binding to the mu-opioid receptor in the brain and spinal cord. This receptor is involved in the perception of pain and the reward system in the brain. By binding to this receptor, 3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide can block the effects of opioids and reduce the sensation of pain. It can also reduce the rewarding effects of opioids, which can help individuals overcome addiction.
Biochemical and Physiological Effects:
3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide has been shown to have a number of biochemical and physiological effects. Studies have shown that it can reduce the release of dopamine in the brain, which is a neurotransmitter involved in the reward system. It can also reduce the release of substance P, which is involved in pain perception. These effects make 3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide a promising candidate for the development of new pain medications and addiction treatments.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide in lab experiments is that it has a well-established synthesis method and is readily available for purchase. It also has a high affinity for the mu-opioid receptor, which makes it a useful tool for studying the opioid system. However, one limitation of using 3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide is that it can be difficult to work with due to its low solubility in water. This can make it challenging to administer in lab experiments.

Future Directions

There are a number of future directions for research on 3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide. One area of research could focus on the development of new pain medications based on 3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide. This could involve modifying the structure of 3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide to improve its solubility and potency.
Another area of research could focus on the use of 3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide as a treatment for addiction to other drugs, such as cocaine and methamphetamine. Studies have shown that 3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide can reduce the rewarding effects of these drugs, which makes it a promising candidate for further study.
Overall, 3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide is a compound with unique properties that make it a promising candidate for further study in the field of medicine. Its potential applications in the treatment of pain and addiction make it an important area of research for the future.

Synthesis Methods

The synthesis of 3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide involves the reaction of 3,5-dimethylpiperidine with 3-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain pure 3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide. This synthesis method has been well-established in the literature and has been used to produce 3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide for various research studies.

Scientific Research Applications

3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide has been studied for its potential applications in the treatment of various medical conditions. One area of research has focused on its use as an analgesic, or pain reliever. Studies have shown that 3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide has a high affinity for the mu-opioid receptor, which is involved in pain perception. This makes it a promising candidate for the development of new pain medications.
Another area of research has focused on 3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide's potential as a treatment for drug addiction. Studies have shown that 3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide can block the effects of opioids, such as heroin and morphine, by binding to the mu-opioid receptor. This makes it a potential treatment option for individuals struggling with opioid addiction.

properties

Product Name

3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide

Molecular Formula

C17H26N2O

Molecular Weight

274.4 g/mol

IUPAC Name

3-(3,5-dimethylpiperidin-1-yl)-N-(3-methylphenyl)propanamide

InChI

InChI=1S/C17H26N2O/c1-13-5-4-6-16(10-13)18-17(20)7-8-19-11-14(2)9-15(3)12-19/h4-6,10,14-15H,7-9,11-12H2,1-3H3,(H,18,20)

InChI Key

XOHVACMUFUTTHG-UHFFFAOYSA-N

SMILES

CC1CC(CN(C1)CCC(=O)NC2=CC=CC(=C2)C)C

Canonical SMILES

CC1CC(CN(C1)CCC(=O)NC2=CC=CC(=C2)C)C

Origin of Product

United States

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